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Introduction
Mepixanox, also known by its synonym Pimexone, is a chemical entity classified as a

respiratory stimulant.[1][2][3] Such agents, also referred to as analeptics, constitute a class of

drugs that stimulate the central nervous system, with a primary application in reversing

respiratory depression and in the management of respiratory insufficiency.[2][4] This document

provides a detailed technical guide on the chemical structure and known properties of

Mepixanox, compiled for professionals in research and drug development.

Chemical Identity and Physicochemical Properties
Mepixanox is a xanthone derivative, characterized by a tricyclic ring system. Its chemical and

physical properties are summarized in the table below.
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Property Data Reference(s)

IUPAC Name
3-methoxy-4-(piperidin-1-

ylmethyl)xanthen-9-one

Synonyms Pimexone, Mepixanthone

CAS Number 17854-59-0

Molecular Formula C₂₀H₂₁NO₃

Molecular Weight 323.39 g/mol

SMILES String

COC1=C(C2=C(C=C1)C(=O)C

3=CC=CC=C3O2)CN4CCCCC

4

InChI Key
PYSOHOOUXFWCFF-

UHFFFAOYSA-N

Appearance White crystalline powder

Melting Point 159-160 °C

Acute Toxicity (LD₅₀)
70.73 mg/kg (intraperitoneal,

mouse)

Experimental Protocols
Detailed experimental protocols for the synthesis and pharmacological evaluation of

Mepixanox are described in the primary literature. Key publications include:

Synthesis: The preparation of Mepixanox has been reported by M. Sparaci (ZA 6902150,

1969) and an alternative process by D. Milani (US 3646030, 1972).

CNS Activity: Initial studies on the central nervous system activity were published by P. Da

Re et al. in the Journal of Medicinal Chemistry (1970, 13, 527).

Pharmacology: Further pharmacological data can be found in a publication by R. Guira et al.

in Minerva Pneumologica (1982, 21, 317).
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Access to the full text of these publications is recommended for a comprehensive

understanding of the experimental methodologies.

Mechanism of Action and Signaling Pathways
The specific molecular mechanism of action for Mepixanox is not extensively detailed in

publicly available literature. It is broadly categorized as a respiratory stimulant, a class of drugs

that can act through various pathways. Some analeptics, for instance, act on peripheral

chemoreceptors like the carotid bodies, which are sensitive to changes in blood oxygen levels.

Stimulation of these receptors leads to an increase in the rate and depth of respiration.

A generalized signaling pathway for a respiratory stimulant acting on carotid body

chemoreceptors is depicted below.
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Caption: Generalized signaling pathway of a respiratory stimulant acting on carotid body

chemoreceptors.

Hypothetical Experimental Workflow
The development and evaluation of a novel respiratory stimulant would likely follow a

structured experimental workflow. The diagram below illustrates a logical progression for the

screening and characterization of such compounds.
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Caption: A logical workflow for the screening and identification of novel respiratory stimulants.
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Conclusion
Mepixanox is a well-characterized small molecule with demonstrated potential as a respiratory

stimulant. While its precise mechanism of action remains to be fully elucidated in accessible

literature, its chemical properties are clearly defined. Further investigation into its pharmacology

and signaling pathways could provide valuable insights for the development of new therapeutic

agents for respiratory disorders. The workflows and general pathways described herein provide

a framework for such future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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